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Compound of Interest

Compound Name: m-PEG2-MS

Cat. No.: B1677518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical recommendations for the proper storage and handling of

m-PEG2-MS (2-(2-methoxyethoxy)ethyl methanesulfonate), a bifunctional PEG linker

commonly utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs). Adherence

to these guidelines is critical to ensure the compound's integrity, stability, and performance in

research and drug development applications.

Overview and Chemical Profile
m-PEG2-MS is a hydrophilic polyethylene glycol (PEG) derivative containing a terminal

methoxy group and a mesylate functional group. The mesylate is an excellent leaving group,

making it highly reactive towards nucleophiles such as amines, thiols, and hydroxyls, which is a

key feature for its use in bioconjugation. Its PEG spacer enhances solubility in aqueous media.

Chemical Structure:

IUPAC Name: 2-(2-methoxyethoxy)ethyl methanesulfonate

CAS Number: 60696-83-5

Molecular Formula: C₆H₁₄O₅S

Molecular Weight: 198.24 g/mol
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Storage Recommendations
Proper storage of m-PEG2-MS is crucial to prevent degradation and maintain its chemical

integrity. The following conditions are recommended based on its chemical properties and

information for structurally similar compounds.

Quantitative Storage Condition Summary:

Form Storage Condition Duration

Solid Powder
Long-term: -20°C, dry and dark

environment.
Up to 3 years+

Short-term: 0 - 4°C, dry and

dark.
Days to weeks

In Solvent -80°C Up to 1 year

Shipping
Ambient temperature or with

blue ice.
Stable for weeks

Data synthesized from supplier recommendations for m-PEG2-MS and its analogs.[1][2]

Handling Protocols
Due to its reactivity and potential sensitivity to environmental factors, specific handling

procedures should be followed. m-PEG2-MS is likely to be hygroscopic (moisture-sensitive),

light-sensitive, and susceptible to degradation by strong oxidizing agents and nucleophiles.

General Handling
Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of any dust or vapors.

Avoid Contamination: Use clean, dry spatulas and glassware to prevent contamination.
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Protocol for Handling a Hygroscopic Compound
m-PEG2-MS is expected to be hygroscopic. Moisture can lead to hydrolysis of the mesylate

group, rendering the compound inactive for its intended conjugation reactions.

Equilibration: Before opening, allow the container to warm to room temperature in a

desiccator. This prevents condensation of atmospheric moisture onto the cold solid.

Inert Atmosphere: For applications requiring stringent anhydrous conditions, handle the

compound inside a glove box or glove bag with a dry, inert atmosphere (e.g., argon or

nitrogen).

Storage: Store the compound in a tightly sealed container, preferably with a desiccant. For

frequent use, consider aliquoting the powder into smaller, single-use vials to minimize

repeated exposure of the bulk material to the atmosphere.

Protocol for Handling a Light-Sensitive Compound
Exposure to light, particularly UV light, can potentially lead to the degradation of PEG

compounds.

Appropriate Containers: Store m-PEG2-MS in amber glass vials or wrap clear vials with

aluminum foil to protect from light.[3][4]

Minimize Exposure: During handling and experimental procedures, minimize the exposure of

the compound (both in solid form and in solution) to direct light. Work in a dimly lit area when

possible.[3]

Solutions: Protect solutions containing m-PEG2-MS from light by using amber-colored

volumetric flasks or by wrapping the container in foil.

Reconstitution and Solution Storage
Protocol for Reconstitution:

Solvent Selection: Choose an appropriate anhydrous solvent. m-PEG2-MS is soluble in

dimethyl sulfoxide (DMSO).[2] Ensure the solvent is of high purity and low water content.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1677518?utm_src=pdf-body
https://www.benchchem.com/product/b1677518?utm_src=pdf-body
https://blog.labtag.com/5-tips-for-handling-photosensitive-reagents/
https://www.pharmaguideline.com/2015/02/protection-of-light-sensitive-products.html
https://blog.labtag.com/5-tips-for-handling-photosensitive-reagents/
https://www.benchchem.com/product/b1677518?utm_src=pdf-body
https://www.benchchem.com/product/b1677518?utm_src=pdf-body
https://www.medkoo.com/products/28548
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Equilibrate the m-PEG2-MS vial to room temperature as described above.

Under an inert atmosphere if necessary, add the desired volume of anhydrous solvent to

the vial.

Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

Storage of Stock Solutions:

Store stock solutions at -20°C for short-term storage (days to weeks) or at -80°C for long-

term storage (months).[1][2]

Use tightly sealed vials with a secure cap (e.g., with a PTFE liner) to prevent solvent

evaporation and moisture ingress.

It is advisable to aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw

cycles, which can degrade the compound.

Potential Degradation Pathways
Understanding the potential degradation pathways is essential for troubleshooting and for

developing robust analytical methods.

Hydrolysis: The mesylate group is susceptible to hydrolysis, especially in the presence of

moisture, which will yield the corresponding alcohol (m-PEG2-OH) and methanesulfonic

acid. This is a primary concern as it inactivates the molecule for its intended use in

conjugation.

Oxidative Degradation: Like other polyethylene glycols, the polyether backbone can undergo

oxidative degradation. This process can be initiated by heat, light, or the presence of

transition metal ions. Degradation can lead to chain scission and the formation of impurities

such as formaldehyde and formic acid, which can react with other molecules in a

formulation.

Safety and Disposal
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Safety: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected area

thoroughly with water. If inhaled, move to fresh air. If ingested, seek medical attention. A

comprehensive Safety Data Sheet (SDS) for a similar PEG derivative should be consulted

for detailed safety information.

Disposal: Dispose of m-PEG2-MS and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Visualized Workflow: m-PEG2-MS in PROTAC
Synthesis
The primary application of m-PEG2-MS is as a linker in the synthesis of PROTACs. The

following diagram illustrates the general workflow for its use.
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Caption: Workflow for PROTAC synthesis using m-PEG2-MS as a linker precursor.

Logical Relationship: Storage and Handling
Considerations
The following diagram outlines the logical flow for making decisions on the storage and

handling of m-PEG2-MS based on its chemical properties.
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Caption: Decision-making flow for m-PEG2-MS storage based on its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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